N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C19H21N3O4/c1-14-17(3-2-4-18(14)22(24)25)20-19(23)16-7-5-15(6-8-16)13-21-9-11-26-12-10-21/h2-8H,9-13H2,1H3,(H,20,23)
• InChI Key: POPXVLNFILMSBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)CN3CCOCC3
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide, also known as MNMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as a cancer drug, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential as an analgesic and anti-inflammatory agent.
In biochemistry, this compound has been used as a tool to study the binding properties of proteins and enzymes. Specifically, this compound has been shown to bind to the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, molecules that play a role in inflammation and pain.
In neuroscience, this compound has been studied for its potential as a tool to study the role of the neurotransmitter dopamine in the brain. Specifically, this compound has been shown to bind to the dopamine transporter, a protein that is involved in the reuptake of dopamine from the synapse.

Mechanism of Action

The mechanism of action of N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide is not fully understood, but it is believed to be related to its ability to bind to specific proteins and enzymes. Specifically, this compound has been shown to bind to COX-2 and the dopamine transporter, as mentioned above. Additionally, this compound has been shown to interact with other proteins and enzymes, including the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are varied and depend on the specific protein or enzyme that it binds to. For example, this compound has been shown to inhibit the activity of COX-2, which leads to a decrease in the production of prostaglandins and a reduction in inflammation and pain. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide has several advantages for use in lab experiments, including its ability to bind to specific proteins and enzymes, its relatively simple synthesis method, and its potential applications in various fields. However, this compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2-methyl-3-nitrophenyl)-4-(4-morpholinylmethyl)benzamide, including:
1. Further investigation of its potential as a cancer drug, including in vivo studies.
2. Development of this compound derivatives with improved binding properties and reduced toxicity.
3. Investigation of the role of this compound in the regulation of dopamine signaling in the brain.
4. Exploration of the potential of this compound as a tool for studying the binding properties of other proteins and enzymes.
5. Investigation of the potential of this compound as a therapeutic agent for other conditions, such as Alzheimer's disease.
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its ability to bind to specific proteins and enzymes, relatively simple synthesis method, and potential applications make it an attractive target for further research. However, further investigation is needed to fully understand its mechanism of action and potential applications.